Cas no 1805134-26-2 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate)
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate
-
- Inchi: 1S/C10H12F2N2O2/c1-2-16-10(15)7-5-14-8(9(11)12)3-6(7)4-13/h3,5,9H,2,4,13H2,1H3
- InChI Key: ADTZJNHYUYJCMQ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(CN)C(C(=O)OCC)=CN=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 239
- XLogP3: 0.6
- Topological Polar Surface Area: 65.2
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029076044-250mg |
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate |
1805134-26-2 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029076044-500mg |
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate |
1805134-26-2 | 97% | 500mg |
$815.00 | 2022-04-01 | |
| Alichem | A029076044-1g |
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate |
1805134-26-2 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805134-26-2): A Comprehensive Overview
Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805134-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, which includes an aminomethyl group, a difluoromethyl group, and an ethyl carboxylate moiety. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of novel bioactive molecules.
The compound's CAS number 1805134-26-2 is frequently searched by researchers and industry professionals seeking high-purity reagents for drug discovery. Its structural features, particularly the difluoromethyl group, have become increasingly important in medicinal chemistry due to their ability to modulate the physicochemical properties of drug candidates. This aligns with current trends in pharmaceutical development where fluorine-containing compounds represent approximately 30% of all small-molecule drugs on the market.
In synthetic applications, Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate serves as a crucial building block for creating more complex molecular architectures. The aminomethyl functionality provides an excellent handle for further derivatization, while the ethyl carboxylate group offers flexibility in subsequent transformations. These characteristics make it particularly valuable in parallel synthesis and combinatorial chemistry approaches that are widely employed in modern drug discovery programs.
The compound's stability profile and solubility characteristics have been subjects of recent research interest. Many scientists searching for "pyridine carboxylate derivatives solubility" or "difluoromethyl pyridine stability" will find this compound relevant to their investigations. Its balanced lipophilicity, conferred by the difluoromethyl group, makes it particularly interesting for researchers working on improving the bioavailability of drug candidates.
From a commercial perspective, Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate has seen growing demand in the contract research organization (CRO) sector. Suppliers offering this compound with high purity levels (typically >98%) are particularly sought after by pharmaceutical companies engaged in fragment-based drug discovery. The global market for such specialized intermediates is projected to grow steadily, driven by increasing R&D investments in targeted therapies.
Recent advances in synthetic methodology have made CAS 1805134-26-2 more accessible to research laboratories. Modern catalytic systems have improved the efficiency of introducing the difluoromethyl group, addressing one of the historical challenges in preparing such compounds. These developments have been particularly welcomed by medicinal chemists working on kinase inhibitors and other target classes where pyridine derivatives play a crucial role.
The compound's spectroscopic characteristics, including its distinctive NMR profile, make it relatively straightforward to characterize and track in complex reaction mixtures. Researchers often search for "Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate NMR data" when working with this material, highlighting the importance of comprehensive analytical data in modern chemical research.
In the context of green chemistry initiatives, there has been growing interest in developing more sustainable routes to pyridine carboxylate derivatives. The pharmaceutical industry's focus on reducing environmental impact has led to investigations into biocatalytic approaches and flow chemistry methods for producing compounds like CAS 1805134-26-2. These efforts align with broader trends toward more sustainable chemical manufacturing practices.
Quality control aspects of Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate are critical for its applications in regulated industries. Analytical methods development for this compound typically focuses on HPLC purity assessment and residual solvent analysis, with particular attention to ensuring the absence of genotoxic impurities. These considerations are especially important for customers searching for "GMP-grade pyridine derivatives" or "high-purity pharmaceutical intermediates."
The future outlook for 1805134-26-2 appears promising, with potential applications extending beyond traditional pharmaceutical uses. Recent patent literature suggests growing interest in this structural motif for materials science applications, particularly in the development of specialty polymers and electronic materials. This expansion into new application areas reflects the compound's versatility and the chemical community's ongoing exploration of fluorinated heterocycles.
For researchers considering working with Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate, proper handling and storage recommendations should be followed. While not classified as hazardous under standard regulations, appropriate laboratory practices should be maintained when handling any fine chemical. Suppliers typically provide detailed technical data sheets that address common questions about "pyridine derivative storage conditions" and "chemical stability guidelines."
In summary, Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805134-26-2) represents an important building block in modern chemical research. Its unique combination of functional groups and growing relevance in multiple research areas ensure its continued importance in scientific investigation and industrial applications. The compound exemplifies how targeted molecular design can yield versatile intermediates that address multiple challenges in contemporary chemistry.
1805134-26-2 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)